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Compound of Interest

Compound Name: Reactive blue 26

Cat. No.: B1173322

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Despite a comprehensive search for the Safety Data Sheet (SDS) for Reactive
Blue 26 (CAS No. 12225-43-3), a specific and complete document with detailed quantitative
data was not found. The following information is a general guide based on available data for
other reactive dyes and should be treated with caution. It is imperative to obtain a substance-
specific SDS from the supplier before handling Reactive Blue 26.

Introduction

Reactive Blue 26, also known by its Colour Index name C.I. Reactive Blue 26 and trade
names such as Procion Navy H-3R, is a monochlorotriazinyl (MCT) reactive dye. Reactive dyes
form a covalent bond with the substrate, which typically imparts good wash fastness. This
technical guide aims to provide an overview of the potential hazards and recommended
handling precautions associated with Reactive Blue 26, based on general knowledge of this
class of compounds. Due to the lack of specific data for Reactive Blue 26, this guide
emphasizes a precautionary approach.

Hazard Identification and Classification

While a specific hazard classification for Reactive Blue 26 is not available, reactive dyes as a
class can present several hazards.

Potential Hazards of Reactive Dyes:
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» Skin and Eye Irritation: Many reactive dyes are known to cause skin and eye irritation upon
contact.[1]

o Sensitization: Repeated exposure to some reactive dyes may lead to skin or respiratory
sensitization.[1]

o Respiratory Irritation: Inhalation of dust from powdered dyes can cause respiratory tract
irritation.[1]

e Aguatic Toxicity: Like many dyes, there is a potential for environmental impact if released into
waterways.

Without a specific SDS, it is prudent to handle Reactive Blue 26 as a substance with the
potential for these hazards.

Quantitative Data Summary

A comprehensive search did not yield specific quantitative toxicological or physicochemical
data for Reactive Blue 26. Therefore, the following tables are presented as a template of the
data that should be sought from a supplier-provided SDS.

Table 1: Physicochemical Properties (Data Not Available for Reactive Blue 26)

Property Value

Molecular Formula Not Found

Molecular Weight Not Found

Appearance Blue powder (general description)

Melting Point Not Found

Boiling Point Not Found

Solubility Soluble in water (expected for reactive dyes)[1]
pH (of solution) Not Found

Table 2: Toxicological Data (Data Not Available for Reactive Blue 26)
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Test Species Route Value

Acute Oral Toxicity

Rat Oral Not Found
(LD50)
Acute Dermal Toxicity ]
Rabbit Dermal Not Found
(LD50)
Acute Inhalation ]
o Rat Inhalation Not Found
Toxicity (LC50)
Skin ]
o ) Rabbit Dermal Not Found
Irritation/Corrosion
Eye .
Rabbit Eye Not Found

Irritation/Corrosion

Handling Precautions and Personal Protective
Equipment (PPE)

Given the potential hazards, stringent safety measures should be implemented when handling
Reactive Blue 26.

Engineering Controls:

» Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of
dust.

o Use of local exhaust ventilation at the source of dust generation is recommended.
Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles or a face shield.
» Skin Protection:
o Wear impervious gloves (e.qg., nitrile rubber).

o Wear a lab coat or other protective clothing to prevent skin contact.
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» Respiratory Protection: If engineering controls are insufficient to control airborne dust, a
NIOSH-approved particulate respirator should be worn.

General Hygiene Practices:

e Wash hands thoroughly after handling.

e Do not eat, drink, or smoke in the laboratory.

 Remove contaminated clothing and wash it before reuse.

First Aid Measures

In the absence of a specific SDS, the following general first aid measures for reactive dyes
should be followed in case of exposure:

¢ Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention.

o Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove
contaminated clothing. If irritation persists, seek medical attention.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper
and lower eyelids occasionally. Seek medical attention.

¢ Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Experimental Protocols

Detailed experimental protocols for toxicological or physicochemical testing of Reactive Blue
26 are not available in the public domain. However, this section outlines the general principles
of methodologies that would be used.

General Protocol for In Vitro Cytotoxicity Assay (Example):

e Cell Culture: Human cell lines (e.qg., keratinocytes for skin toxicity, hepatocytes for liver
toxicity) are cultured under standard conditions.
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e Dose Preparation: A stock solution of Reactive Blue 26 is prepared in a suitable solvent and
then diluted to various concentrations in the cell culture medium.

o Exposure: The cultured cells are exposed to the different concentrations of the dye for a
specified period (e.g., 24, 48, or 72 hours).

 Viability Assay: Cell viability is assessed using a standard method, such as the MTT or MTS
assay, which measures the metabolic activity of the cells.

o Data Analysis: The results are expressed as the percentage of viable cells compared to an
untreated control. The IC50 value (the concentration that inhibits 50% of cell growth) is then
calculated.

Logical Relationships and Workflows

Due to the lack of specific information on the signaling pathways affected by Reactive Blue 26,
a detailed diagram cannot be generated. However, a general workflow for assessing the safety
of a chemical compound is presented below.

Caption: A generalized workflow for chemical safety assessment.

Conclusion

The safe handling of any chemical, including Reactive Blue 26, relies on access to a
comprehensive and specific Safety Data Sheet. The information provided in this guide is
intended to raise awareness of the potential hazards associated with reactive dyes and to
promote a culture of safety. Researchers, scientists, and drug development professionals are
strongly advised to obtain a complete SDS from their chemical supplier before commencing
any work with Reactive Blue 26 and to conduct a thorough risk assessment based on the
specific experimental conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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